1-(beta-D-Ribofuranosyl)-1,4-dihydronicotinamide

• CAS No.: 19132-12-8
• Product Name: 1-(beta-D-Ribofuranosyl)-1,4-dihydronicotinamide
• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.25 g/mol
• IUPAC Name: 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4H-pyridine-3-carboxamide
• Standard InChI: InChI=1S/C11H16N2O5/c12-10(17)6-2-1-3-13(4-6)11-9(16)8(15)7(5-14)18-11/h1,3-4,7-9,11,14-16H,2,5H2,(H2,12,17)/t7-,8-,9-,11-/m1/s1
• Standard InChIKey: MAKBMGXNXXXBFE-TURQNECASA-N
• Isomeric SMILES: C1C=CN(C=C1C(=O)N)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O
• SMILES: C1C=CN(C=C1C(=O)N)C2C(C(C(O2)CO)O)O
• Canonical SMILES: C1C=CN(C=C1C(=O)N)C2C(C(C(O2)CO)O)O
• Physical Description: Solid
• Description: 1-(beta-D-Ribofuranosyl)-1, 4-dihydronicotinamide , also known as reduced nicotinamide riboside, belongs to the class of organic compounds known as glycosylamines. Glycosylamines are compounds consisting of an amine with a beta-N-glycosidic bond to a carbohydrate, thus forming a cyclic hemiaminal ether bond (alpha-amino ether). 1-(beta-D-Ribofuranosyl)-1, 4-dihydronicotinamide is soluble (in water) and a very weakly acidic compound (based on its pKa).; 1-(beta-D-ribofuranosyl)-1,4-dihydronicotinamide is a pyridine nucleoside consisting of 1,4-dihydronicotinamide with a beta-D-ribofuranosyl moiety at the 1-position. It is a dihydropyridine and a pyridine nucleoside.
• Synonyms: 1,4-dihydronicotinaMide riboside
• PubChem Compound: 11507134
• Last Modified: Nov 11 2021